Cas no 1806027-50-8 (Methyl 4-(difluoromethyl)-3-methoxy-5-(trifluoromethoxy)pyridine-2-acetate)

• Product Name: Methyl 4-(difluoromethyl)-3-methoxy-5-(trifluoromethoxy)pyridine-2-acetate
• CAS No: 1806027-50-8
• MF: C₁₁H₁₀F₅NO₄
• MW: 315.193420886993
• CID: 4841003
• Update Time: 2025-10-31

Methyl 4-(difluoromethyl)-3-methoxy-5-(trifluoromethoxy)pyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-(difluoromethyl)-3-methoxy-5-(trifluoromethoxy)pyridine-2-acetate

• Inchi： 1S/C11H10F5NO4/c1-19-7(18)3-5-9(20-2)8(10(12)13)6(4-17-5)21-11(14,15)16/h4,10H,3H2,1-2H3
• InChI Key： ZTMYVWMIDMLALM-UHFFFAOYSA-N
• SMILES： FC(C1C(=CN=C(CC(=O)OC)C=1OC)OC(F)(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 352
• XLogP3: 2.4
• Topological Polar Surface Area: 57.6

Additional information on Methyl 4-(difluoromethyl)-3-methoxy-5-(trifluoromethoxy)pyridine-2-acetate

Methyl 4-(difluoromethyl)-3-methoxy-5-(trifluoromethoxy)pyridine-2-acetate: A Key Intermediate in Modern Pharmaceutical Synthesis

Methyl 4-(difluoromethyl)-3-methoxy-5-(trifluoromethoxy)pyridine-2-acetate (CAS no. 1806027-50-8) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its versatile structural features and potential applications in drug development. This compound, characterized by its intricate fluorinated and methoxy-substituted pyridine core, represents a cornerstone in the synthesis of novel therapeutic agents.

The molecular structure of Methyl 4-(difluoromethyl)-3-methoxy-5-(trifluoromethoxy)pyridine-2-acetate encompasses multiple functional groups, including difluoromethyl, methoxy, and trifluoromethoxy substituents, which contribute to its unique chemical properties. These substituents not only enhance the compound's reactivity but also influence its pharmacokinetic behavior, making it an attractive candidate for medicinal chemists seeking to develop innovative drug candidates.

In recent years, the demand for fluorinated compounds in pharmaceuticals has surged due to their ability to improve drug efficacy, bioavailability, and metabolic stability. The presence of multiple fluorine atoms in Methyl 4-(difluoromethyl)-3-methoxy-5-(trifluoromethoxy)pyridine-2-acetate aligns with this trend, as fluorine atoms are known to modulate the electronic properties of molecules, thereby enhancing their binding affinity to biological targets. This has led to extensive research into the synthesis and applications of fluorinated pyridines in drug discovery.

One of the most compelling aspects of Methyl 4-(difluoromethyl)-3-methoxy-5-(trifluoromethoxy)pyridine-2-acetate is its role as a key intermediate in the synthesis of various pharmacologically active compounds. For instance, researchers have leveraged this compound to develop novel antiviral and anticancer agents. The difluoromethyl group, in particular, has been shown to enhance the metabolic stability of drug molecules, reducing their susceptibility to degradation by enzymes such as cytochrome P450.

The methoxy and trifluoromethoxy groups in the structure of Methyl 4-(difluoromethyl)-3-methoxy-5-(trifluoromethoxy)pyridine-2-acetate further contribute to its versatility. These groups can serve as handles for further functionalization, allowing chemists to tailor the compound's properties for specific therapeutic applications. For example, the methoxy group can be oxidized or reduced to introduce additional functional moieties, while the trifluoromethoxy group can participate in nucleophilic substitution reactions to modify the molecule's structure.

Recent studies have highlighted the potential of Methyl 4-(difluoromethyl)-3-methoxy-5-(trifluoromethoxy)pyridine-2-acetate in the development of next-generation antibiotics. The unique combination of fluorinated and methoxylated substituents makes this compound an ideal scaffold for creating molecules that can disrupt bacterial cell wall synthesis or inhibit essential enzymatic pathways. Such applications are particularly relevant in light of the growing threat of antibiotic-resistant bacteria, which necessitates the discovery of novel antimicrobial agents.

The synthesis of Methyl 4-(difluoromethyl)-3-methoxy-5-(trifluoromethoxy)pyridine-2-acetate presents both challenges and opportunities for synthetic chemists. The presence of multiple reactive sites requires careful optimization of reaction conditions to achieve high yields and purity. However, advances in synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and flow chemistry techniques, have made it increasingly feasible to produce complex fluorinated pyridines efficiently.

In conclusion, Methyl 4-(difluoromethyl)-3-methoxy-5-(trifluoromethoxy)pyridine-2-acetate (CAS no. 1806027-50-8) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features make it a valuable building block for synthesizing a wide range of biologically active molecules. As research continues to uncover new applications for fluorinated pyridines, compounds like this are poised to play an increasingly important role in the discovery and development of innovative therapeutic agents.